![molecular formula C17H21N3O2 B2594347 (Z)-4-((2,6-dimethylmorpholino)methylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one CAS No. 1164556-42-6](/img/structure/B2594347.png)
(Z)-4-((2,6-dimethylmorpholino)methylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a pyrazolone derivative, which is a class of compounds that contain a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) attached to a ketone (a carbon double-bonded to an oxygen). The morpholino group (a six-membered ring containing an oxygen and a nitrogen) and the phenyl group (a six-membered carbon ring) are common structures in organic chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely show conjugation (alternating single and double bonds) between the pyrazole ring and the phenyl ring, which could have implications for its chemical reactivity and photophysical properties .Chemical Reactions Analysis
Pyrazolones are known to undergo a variety of chemical reactions, including condensation reactions, substitution reactions, and redox reactions. The morpholino group could potentially participate in substitution reactions or act as a leaving group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar morpholino group and the conjugated system could affect its solubility, reactivity, and photophysical properties .Scientific Research Applications
- (Z)-4-((2,6-dimethylmorpholino)methylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one serves as a versatile intermediate in pharmaceutical synthesis. It acts as a building block for creating more complex molecules used in drug development . Researchers explore its potential in designing novel pharmaceutical ingredients.
- In materials science, this compound has been investigated for improving anion exchange membranes (AEMs). Researchers have fabricated quaternized poly(2,6-dimethyl phenylene oxide)-layered double hydroxide composite membranes using it. These membranes exhibit enhanced performance due to the synergistic effects of both components .
- During the casting process, the electrorheological effect induced by this compound has been explored. By combining its properties with other materials, researchers aim to enhance the mechanical and rheological properties of various systems .
- Researchers investigate the catalytic properties of this compound. It may participate in organic transformations, such as cyclizations, amidations, and other reactions. Its unique structure makes it an interesting candidate for designing new catalysts .
- The electronic structure of this compound has been studied using computational methods. Researchers explore its photophysical properties, including absorption and emission spectra. Such studies contribute to our understanding of its behavior in different environments .
- Given its structural features, researchers explore the biological activity of this compound. Computational studies help predict its interactions with biological targets, making it relevant for drug design and discovery .
Pharmaceutical Synthesis
Anion Exchange Membranes (AEMs)
Electrorheological Effect
Catalysis and Organic Synthesis
Photophysical Studies
Biological Activity and Drug Design
Mechanism of Action
Future Directions
properties
IUPAC Name |
(4Z)-4-[(2,6-dimethylmorpholin-4-yl)methylidene]-5-methyl-2-phenylpyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-12-9-19(10-13(2)22-12)11-16-14(3)18-20(17(16)21)15-7-5-4-6-8-15/h4-8,11-13H,9-10H2,1-3H3/b16-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJYZBASWFCQAEB-WJDWOHSUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C=C2C(=NN(C2=O)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CN(CC(O1)C)/C=C\2/C(=NN(C2=O)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-4-((2,6-dimethylmorpholino)methylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.